N-(4-chlorobenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-ylmethyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C17H16ClN3O3S/c1-10-8-13(24-20-10)16(22)21(9-11-4-3-7-23-11)17-19-15-12(18)5-2-6-14(15)25-17/h2,5-6,8,11H,3-4,7,9H2,1H3
• InChI Key: AFYZIJQMXUCNIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)N(CC2CCCO2)C3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C17H16ClN3O3S
• Molecular Weight: 377.8 g/mol

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C17H16ClN3O3S and its molecular weight is 377.84. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorobenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorobenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Antitumor Agents

Research into antitumor agents has led to the development of compounds with potential broad-spectrum antitumor activity. For instance, compounds synthesized through interactions involving isocyanates have shown curative activity against certain types of leukemia, suggesting their role as prodrug modifications of known antitumor agents (Stevens et al., 1984).

Development of New Routes to Antitumor Drugs

Innovative synthetic routes have been explored to produce antitumor drugs like temozolomide. These methods involve specific interactions and cyclization processes, highlighting the importance of novel chemical entities in the development of therapeutic agents (Wang et al., 1997).

Creation of Anti-Inflammatory and Analgesic Agents

The synthesis of new heterocyclic compounds derived from specific reactions has shown promising anti-inflammatory and analgesic activities. These findings indicate the potential of such compounds in the development of new therapeutic agents targeting inflammation and pain (Abu‐Hashem et al., 2020).

Investigation of Insecticidal Activity

The synthesis of trisubstituted isoxazoles and their evaluation for insecticidal activity demonstrates the role of chemical synthesis in the development of novel insecticides. This research underlines the importance of chemoselective nucleophilic chemistry in generating compounds with potential applications in agriculture (Yu et al., 2009).